Cas no 1361685-55-3 (2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine)

2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a dichlorophenyl substituent, exhibiting unique chemical properties due to its trifluoromethyl and hydroxyl functional groups. This compound is of interest in pharmaceutical and agrochemical research, where its structural features may contribute to enhanced bioactivity and metabolic stability. The presence of electron-withdrawing groups, such as the trifluoromethyl and dichlorophenyl moieties, can influence reactivity and binding affinity in target interactions. Its crystalline form and solubility profile make it suitable for further derivatization or formulation studies. The compound's stability under various conditions and potential as an intermediate in synthetic pathways underscore its utility in specialized chemical applications.
2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine structure
1361685-55-3 structure
Product Name:2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine
CAS No:1361685-55-3
MF:C12H6Cl2F3NO
MW:308.083351612091
CID:4800315
Update Time:2025-06-11

2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine
    • Inchi: 1S/C12H6Cl2F3NO/c13-7-2-1-6(5-8(7)14)11-10(12(15,16)17)9(19)3-4-18-11/h1-5H,(H,18,19)
    • InChI Key: STDQTNPMCOVEKC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1=C(C(F)(F)F)C(C=CN1)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 445
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.1

2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024002828-250mg
2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine
1361685-55-3 97%
250mg
$686.80 2022-04-03
Alichem
A024002828-500mg
2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine
1361685-55-3 97%
500mg
$1,068.20 2022-04-03
Alichem
A024002828-1g
2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine
1361685-55-3 97%
1g
$1,680.00 2022-04-03

Additional information on 2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1361685-55-3)

The compound 2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine, identified by its CAS No. 1361685-55-3, is a highly specialized chemical entity with significant applications in pharmaceutical and agrochemical research. This molecule features a unique pyridine core substituted with a 3,4-dichlorophenyl group, a hydroxy moiety, and a trifluoromethyl group, which collectively contribute to its distinct physicochemical properties. Researchers are increasingly interested in this compound due to its potential role in drug discovery and material science, particularly in the development of novel bioactive agents.

One of the key reasons for the growing attention toward 2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine is its structural versatility. The presence of both chloro and trifluoromethyl substituents enhances its lipophilicity, making it a candidate for optimizing drug permeability and metabolic stability. Recent studies have explored its utility as a scaffold for designing inhibitors targeting specific enzymes or receptors, aligning with the current trend of structure-activity relationship (SAR) optimization in medicinal chemistry. Additionally, its potential applications in crop protection formulations have sparked interest among agrochemical researchers.

From a synthetic perspective, CAS No. 1361685-55-3 presents intriguing challenges and opportunities. The introduction of the trifluoromethyl group often requires advanced fluorination techniques, a topic frequently searched in academic and industrial forums. Researchers are also investigating greener synthetic routes to produce this compound, reflecting the broader demand for sustainable chemistry practices. The compound’s stability under various conditions is another area of exploration, particularly for formulators seeking to integrate it into high-performance materials or pharmaceutical intermediates.

The pharmacological potential of 2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine is another hot topic. With the rise of precision medicine and targeted therapies, this compound’s ability to modulate specific biological pathways is under scrutiny. Computational modeling studies, often queried in AI-driven drug discovery platforms, suggest its compatibility with certain protein binding sites. These insights are valuable for researchers working on kinase inhibitors or GPCR modulators, two prominent areas in modern drug development.

In the context of material science, the compound’s heterocyclic framework and electron-withdrawing groups make it a candidate for designing advanced polymers or coatings. Its thermal and chemical stability are frequently discussed in forums focused on high-performance additives. Moreover, the integration of fluorinated compounds into electronic materials is a trending research area, further elevating the relevance of this molecule.

Regulatory and safety profiles of CAS No. 1361685-55-3 are also critical considerations. While not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines. Environmental impact assessments, particularly regarding the persistence of chlorinated and fluorinated fragments, are part of ongoing studies. These aspects align with global initiatives promoting green chemistry and eco-friendly industrial practices.

In summary, 2-(3,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials. Its structural features, synthetic accessibility, and functional potential make it a subject of enduring interest. As research continues to uncover new dimensions of its utility, this compound is poised to remain a focal point in scientific discussions and industrial innovations.

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